Cas no 2172248-62-1 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid)
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid
- 4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid
- EN300-1541185
- 2172248-62-1
-
- Inchi: 1S/C23H26N2O6S/c26-20(22(28)29)9-10-24-21(27)14-32-12-11-25-23(30)31-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,26H,9-14H2,(H,24,27)(H,25,30)(H,28,29)
- InChI Key: DPRVQJRZIIGAJN-UHFFFAOYSA-N
- SMILES: S(CC(NCCC(C(=O)O)O)=O)CCNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 458.15115773g/mol
- Monoisotopic Mass: 458.15115773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 32
- Rotatable Bond Count: 12
- Complexity: 626
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 150Ų
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541185-0.05g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-0.1g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-0.25g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-0.5g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-1.0g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-2.5g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-5.0g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-10.0g |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541185-50mg |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541185-100mg |
4-(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethyl]sulfanyl}acetamido)-2-hydroxybutanoic acid |
2172248-62-1 | 100mg |
$2963.0 | 2023-09-26 |
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid
Introduction to 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2172248-62-1)
4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid, identified by its CAS number 2172248-62-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety, multiple functional groups, and a sulfanyl chain. The presence of these structural elements not only contributes to its unique chemical properties but also opens up diverse possibilities for its application in drug development and therapeutic interventions.
The fluorene core in this molecule is particularly noteworthy due to its stability and its ability to serve as a scaffold for further functionalization. Fluorene derivatives are widely recognized for their role in the development of fluorescent probes, organic light-emitting diodes (OLEDs), and various pharmaceuticals. The methoxycarbonyl group attached to the fluorene ring enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the presence of an amino group and a sulfanyl chain introduces basicity and polarity, respectively, which can influence the compound's interactions with biological targets.
The acetamido moiety in the molecule's structure suggests potential applications in protease inhibition and other enzyme-mediated processes. This functional group is commonly found in bioactive molecules due to its ability to form hydrogen bonds and participate in hydrophilic interactions, which are crucial for binding to biological targets. Furthermore, the 2-hydroxybutanoic acid component adds another layer of complexity, contributing to the compound's overall solubility and potential metabolic stability.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and interactions of this compound with various biological targets. Studies have indicated that molecules with similar structural motifs may exhibit potent activity against enzymes involved in inflammatory pathways and cancer metabolism. The sulfanyl chain, in particular, has been shown to enhance binding affinity through electrostatic interactions and hydrogen bonding, making it a promising feature for drug design.
In the realm of drug development, the synthesis of 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid represents a significant step forward. Researchers have leveraged modern synthetic methodologies to develop efficient routes for its preparation, ensuring high yield and purity. These synthetic strategies often involve multi-step reactions that require precise control over reaction conditions, including temperature, pH, and catalyst selection. The successful synthesis of this compound underscores the growing capability of synthetic chemists to create complex molecules with tailored properties.
The potential therapeutic applications of this compound are vast. Preliminary studies have suggested that it may exhibit inhibitory activity against key enzymes involved in cancer progression, such as kinases and proteases. Additionally, its structural features make it a candidate for development as an anti-inflammatory agent or a chemoattractant for immune cells. The fluorene moiety could also be exploited for imaging applications, such as fluorescent tagging or PET imaging probes, thanks to its inherent luminescent properties.
From a regulatory perspective, the development of new pharmaceutical compounds like 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2172248-62-1) must adhere to stringent guidelines to ensure safety and efficacy. Clinical trials are essential for evaluating its pharmacokinetic properties, toxicity profiles, and therapeutic potential. These trials often involve collaboration between chemists, biologists, pharmacologists, and clinicians to gather comprehensive data on the compound's behavior in vivo.
The role of computational modeling has become increasingly prominent in the early stages of drug discovery. Molecular docking simulations can predict how this compound might interact with target proteins at an atomic level, providing valuable insights into its mechanism of action. Such simulations can guide experimental design by highlighting key interactions that need to be optimized for therapeutic efficacy.
Another exciting aspect of this compound is its potential as a tool for studying protein-protein interactions (PPIs). The acetamido group can serve as a recognition element that binds specifically to target proteins, allowing researchers to dissect complex signaling pathways. By understanding these interactions at a molecular level, scientists can identify novel therapeutic targets and develop strategies to modulate disease-related pathways.
The synthesis and characterization of 4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid (CAS No. 2172248-62-1) also highlight the importance of interdisciplinary collaboration in modern chemical research. Chemists work hand-in-hand with biologists and pharmacologists to translate complex chemical structures into tangible therapeutic benefits. This collaborative approach ensures that drug discovery efforts are both innovative and efficient.
In conclusion,4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid represents a fascinating example of how intricate molecular structures can lead to novel pharmaceutical applications. Its unique combination of functional groups makes it a promising candidate for further investigation in drug development. As research continues to uncover new therapeutic targets and advanced synthetic methodologies,this compound is poised to play a significant role in addressing some of the most challenging medical conditions faced today.
2172248-62-1 (4-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethylsulfanyl}acetamido)-2-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)